Cas no 57409-52-6 (2-Methyl-2-propyl-1-pentanol)

• Product Name: 2-Methyl-2-propyl-1-pentanol
• CAS No: 57409-52-6
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 376190
• PubChem ID: 143465
• Update Time: 2025-06-08

2-Methyl-2-propyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propyl-1-pentanol
• 1-Pentanol,2-methyl-2-propyl-
• 2-methyl-2-propylpentan-1-ol
• 1-Pentanol,2-methyl-2-propyl
• 2-methyl-2-propyl-pentan-1-ol
• InChI=1/C9H20O/c1-4-6-9(3,8-10)7-5-2/h10H,4-8H2,1-3H
• NSC-84236
• NSC84236
• DTXSID60205998
• NS00033714
• NSC 84236
• FT-0648634
• SCHEMBL13182934
• 1-Pentanol, 2-methyl-2-propyl-
• 57409-52-6
• AKOS006275164

• Inchi： 1S/C9H20O/c1-4-6-9(3,8-10)7-5-2/h10H,4-8H2,1-3H3
• InChI Key： VEOIPGBMBGMJFG-UHFFFAOYSA-N
• SMILES： OCC(C)(CCC)CCC

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not available
• Density: 0.825
• Melting Point: Not available
• Boiling Point: 183.8°Cat760mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.431
• PSA: 20.23000
• LogP: 2.58520
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

2-Methyl-2-propyl-1-pentanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-2-propyl-1-pentanol

Chemical Profile of 2-Methyl-2-propyl-1-pentanol (CAS No. 57409-52-6)

2-Methyl-2-propyl-1-pentanol, identified by its Chemical Abstracts Service (CAS) number 57409-52-6, is an organic compound belonging to the alcohol class. This molecule, characterized by a branched aliphatic structure, exhibits unique chemical properties that make it of significant interest in various industrial and research applications. The compound features a five-carbon chain with a hydroxyl (-OH) group attached to the first carbon, along with two methyl groups and an isopropyl group attached to the second carbon, contributing to its distinctive reactivity and utility.

The molecular formula of 2-Methyl-2-propyl-1-pentanol is C₈H₁₈O, reflecting its composition of eight carbon atoms, eighteen hydrogen atoms, and one oxygen atom. This structure imparts a relatively high molecular weight of approximately 130.23 g/mol, which influences its physical properties such as boiling point and solubility. The presence of the hydroxyl group makes it a secondary alcohol, enabling participation in various organic reactions including esterification, oxidation, and dehydration.

In industrial applications, 2-Methyl-2-propyl-1-pentanol serves as an intermediate in the synthesis of more complex organic molecules. Its branched structure and ability to act as a nucleophile or electrophile make it valuable in catalytic processes. For instance, it has been utilized in the production of specialty solvents, where its high boiling point and moderate polarity contribute to effective solvent properties for certain chemical reactions.

Recent research in the field of organometallic chemistry has highlighted the utility of 2-Methyl-2-propyl-1-pentanol as a ligand or co-ligand in transition metal-catalyzed reactions. Studies have demonstrated its role in facilitating cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, where it aids in stabilizing reactive intermediates and improving reaction yields. The steric hindrance provided by its branched structure can be particularly advantageous in controlling selectivity in complex synthetic pathways.

The compound's solubility profile also makes it a candidate for use in pharmaceutical formulations. While not typically used as an active pharmaceutical ingredient (API), its ability to dissolve certain lipophilic compounds has been explored in drug delivery systems. Researchers are investigating its potential as a solvent or cosolvent in oral or topical formulations, where its mild polarity and low toxicity could enhance drug bioavailability and stability.

Environmental science has also begun to examine the behavior of 2-Methyl-2-propyl-1-pentanol in aquatic systems. Studies indicate that while it is moderately soluble in water, its degradation pathways under natural conditions remain an area of active investigation. Understanding these processes is crucial for assessing its environmental impact and for developing strategies to minimize any potential ecological disruption.

The synthesis of 2-Methyl-2-propyl-1-pentanol typically involves multi-step organic transformations starting from readily available precursors such as butenes or pentanols. Advances in catalytic methods have enabled more efficient production routes, reducing waste and energy consumption. These improvements align with broader trends toward greener chemistry practices, emphasizing sustainability in chemical manufacturing.

In conclusion, 2-Methyl-2-propyl-1-pentanol (CAS No. 57409-52-6) is a versatile compound with applications spanning industrial chemistry, pharmaceutical research, and environmental science. Its unique structural features enable participation in diverse chemical reactions, making it a valuable building block for more complex molecules. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain an important player in the chemical industry.